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Compound of Interest

Compound Name: Disperse red 151

Cat. No.: B1619698

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the carrier
dyeing of polyester fibers with C.I. Disperse Red 151. This document is intended to guide
researchers in understanding the application of this dye and in developing consistent and
reproducible dyeing processes.

Introduction

Disperse Red 151 (C.l. 26130) is a brilliant red, double azo disperse dye utilized for dyeing
hydrophobic synthetic fibers, most notably polyester.[1][2] Due to the highly crystalline and
compact structure of polyester, the penetration of dye molecules into the fiber matrix is
challenging under atmospheric conditions at the boil (100°C).[1] To overcome this, a carrier
dyeing method is often employed. Carriers are organic compounds that act as swelling agents
or "molecular lubricants," effectively opening up the internal fiber structure and facilitating the
diffusion of the disperse dye into the polyester fiber at lower temperatures.[1] This method
allows for the achievement of deep shades without resorting to high-temperature and high-
pressure dyeing equipment.

Quantitative Data

The following tables summarize the key performance indicators for Disperse Red 151 on
polyester.
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Table 1: Physical and Chemical Properties of Disperse

Red 151
Property Value
C.l. Name Disperse Red 151
C.I. Number 26130
CAS Registry Number 61968-47-6
Molecular Formula C27H25Ns05S
Molecular Weight 531.58 g/mol
Molecular Structure Double Azo Class
Color Brilliant Red

Source:[1][2]

Table 2: Fastness Properties of Disperse Red 151 on
Polyester

Fastness Test Fading Staining

ISO Standards

Ironing Fastness 4-5

Light Fastness 5

Perspiration Fastness 4-5 5
Washing Fastness 4-5 5
Source:[1]

(Rating Scale: 1-5, where 5 is

excellent)

Experimental Protocols
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Materials and Equipment

e Substrate: 100% Polyester fabric
o Dye: Disperse Red 151

o Carrier: e.g., o-phenylphenol, methylnaphthalene, or a commercially available carrier
formulation

» Dispersing agent: Anionic or non-ionic surfactant

e Acetic Acid: To maintain pH

e Sodium Hydroxide and Sodium Hydrosulfite: For reduction clearing

» Laboratory Dyeing Machine: Water bath with temperature control and agitation
e Spectrophotometer: For color yield (K/S) measurement

o Standard laboratory glassware and equipment

Carrier Dyeing Protocol

This protocol outlines a general procedure for the carrier dyeing of polyester with Disperse
Red 151. Optimal concentrations of dye, carrier, and auxiliaries may need to be adjusted based
on the desired shade depth and specific carrier used.

e Dye Bath Preparation:

[¢]

Prepare a dye bath with a liquor ratio of 10:1 (10 parts water to 1 part fabric by weight).

[¢]

Add a dispersing agent (e.g., 1-2 g/L) to the water.

o

Carefully disperse the required amount of Disperse Red 151 (e.g., 1% on weight of fabric
for a medium shade) in a small amount of water with the dispersing agent to form a
smooth paste, then add it to the dye bath.

[e]

Add the carrier (e.g., 2-5 g/L) to the dye bath.
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o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

e Dyeing Procedure:
o Introduce the polyester fabric into the dye bath at a starting temperature of 60°C.
o Raise the temperature to the boil (95-100°C) at a rate of 2°C/minute.
o Maintain the dyeing at the boil for 60-90 minutes, ensuring continuous agitation.
» Aftertreatment (Reduction Clearing):
o After dyeing, cool the dye bath and rinse the fabric thoroughly with cold water.
o Prepare a reduction clearing bath containing:
» Sodium Hydroxide: 2 g/L
» Sodium Hydrosulfite: 2 g/L

o Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes. This step is crucial for
removing unfixed surface dye, which improves wash fastness.

o Rinse the fabric thoroughly with hot and then cold water.
o Neutralize the fabric with a dilute solution of acetic acid.

o Finally, rinse with cold water and air dry.

Determination of Color Yield (K/S)

The color yield on the dyed fabric can be quantified by measuring the spectral reflectance of
the fabric and calculating the K/S value using the Kubelka-Munk equation:

KIS=(1-R)2/2R
Where:

o Kis the absorption coefficient
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e Sis the scattering coefficient

e R is the decimal fraction of the reflectance of the dyed fabric at the wavelength of maximum
absorption.

Procedure:

o Measure the reflectance of the dyed polyester sample over the visible spectrum (400-700
nm) using a spectrophotometer.

« |dentify the wavelength of minimum reflectance (which corresponds to the wavelength of
maximum absorption).

» Use the reflectance value (R) at this wavelength to calculate the K/S value. Higher K/S
values indicate a greater color yield.

Colorfastness Testing Protocols

Standardized methods should be used to evaluate the fastness properties of the dyed fabric.
e Washing Fastness (ISO 105-C06):

o A specimen of the dyed fabric is stitched between two undyed fabrics (one of the same
fiber type and one of a different specified fiber type).

o The composite sample is washed in a solution containing a standard soap or detergent at
a specified temperature and time.

o After washing and drying, the change in color of the dyed specimen and the staining of the
adjacent undyed fabrics are assessed using a grey scale.

e Light Fastness (ISO 105-B02):

o A specimen of the dyed fabric is exposed to a controlled artificial light source (e.g., a
Xenon arc lamp) that simulates natural sunlight.

o Simultaneously, a set of blue wool standards with known lightfastness ratings are exposed
under the same conditions.
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o The lightfastness of the specimen is rated by comparing the degree of fading with that of
the blue wool standards.

e Rubbing Fastness (ISO 105-X12):

o A specimen of the dyed fabric is rubbed with a dry and a wet piece of standard white
cotton cloth under a specified pressure.

o The degree of color transferred to the white cloths is assessed using a grey scale for
staining.

Diagrams
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Caption: Experimental workflow for carrier dyeing of polyester with Disperse Red 151.
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Caption: Simplified mechanism of carrier action in polyester dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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